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Compound of Interest

Compound Name: Carnidazole

Cat. No.: B1668451 Get Quote

These application notes provide a comprehensive overview of the use of carnidazole for the

treatment of trichomoniasis, caused by the protozoan parasite Trichomonas gallinae, in

pigeons (Columba livia). This document is intended for researchers, scientists, and drug

development professionals.

Introduction
Trichomoniasis, also known as "canker" in pigeons and "frounce" in birds of prey, is a parasitic

disease affecting the upper digestive and respiratory tracts of birds[1][2]. The causative agent,

Trichomonas gallinae, is a flagellated protozoan that is transmitted directly from bird to bird,

often from parents to their young during feeding[1]. Clinical signs can range from mild oral

plaques to severe caseous necrosis, leading to emaciation and death[2]. Carnidazole, a 5-

nitroimidazole derivative, is an antiprotozoal agent widely used for the effective treatment of

this condition in pigeons[3][4].

Mechanism of Action
Carnidazole is a nitroimidazole antimicrobial agent[4][5]. The precise mechanism of action of

nitroimidazoles against Trichomonas gallinae involves the reduction of their nitro group by

microbial nitroreductases within the parasite. This process results in the formation of cytotoxic

metabolites that bind to and disrupt the helical structure of the parasite's DNA, ultimately

leading to cell death[5].
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Safety and Toxicology
Carnidazole has a wide safety margin in pigeons. Studies have shown that the drug is well-

tolerated, with no adverse symptoms observed even at doses up to 32 times the recommended

therapeutic dose[5][6]. At these high dosages, vomiting may occur in some pigeons 3 to 6

hours after administration[5]. No adverse reactions have been reported with the proper

dosage[3].

Quantitative Data Summary
The following table summarizes the quantitative data on the dosage and efficacy of

carnidazole in treating trichomoniasis in pigeons.
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Dosage
Route of

Administration

Treatment

Duration
Efficacy Reference

10 mg per

pigeon
Oral (tablet) Single dose

Highly effective;

cure in 8-12

hours for light

infections, 36-48

hours for heavy

infections.

[7]

10 mg/kg body

weight
Oral Single dose

87.5% efficacy in

naturally infected

pigeons.

[8]

20 mg/kg body

weight
Oral (tablet) Single dose

Recommended

therapeutic dose.
[5][9]

10 mg per adult

pigeon
Oral (tablet) Single dose

Standard

treatment.
[3][9][10][11]

5 mg per young

pigeon
Oral (tablet) Single dose

For weaned

young birds.
[9][10]

10 mg per

pigeon
Oral (tablet)

5 consecutive

days

Recommended

for treatment.
[12]

20 mg per

pigeon
Oral -

Used for severe

cases.
[13]

Experimental Protocols
Protocol 1: In Vivo Efficacy Evaluation of Carnidazole in
Pigeons
This protocol describes a method for evaluating the efficacy of carnidazole in pigeons naturally

or experimentally infected with Trichomonas gallinae.

1. Materials:

Carnidazole tablets (10 mg)[7][9]
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Pigeons diagnosed with trichomoniasis

Control group of infected, untreated pigeons

Sterile cotton swabs

Microscope slides and coverslips

Phosphate-buffered saline (PBS)

Microscope

Bird scale for accurate weighing

Oral gavage tube (if not using tablets directly)

2. Procedure:

Animal Selection and Acclimation:

Select pigeons of a known age and weight.

House the birds individually or in small groups with controlled temperature and lighting.

Provide ad-libitum access to feed and water.

Acclimate the birds to the housing conditions for at least 7 days before the start of the

experiment.

Diagnosis and Grouping:

Confirm Trichomonas gallinae infection by microscopic examination of a wet mount of a

crop or throat swab in saline solution[1].

Quantify the parasite load (e.g., using a scoring system from + to +++).

Randomly assign the infected pigeons to a treatment group and a control group.

Treatment Administration:
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Treatment Group: Administer a single oral dose of carnidazole at 10 mg/kg or 20 mg/kg

body weight[8][9][14]. Alternatively, a 10 mg tablet can be administered directly into the

beak[3]. For multi-day protocols, administer the specified dose for the indicated duration.

Control Group: Administer a placebo (e.g., a sugar pill) or no treatment.

Post-Treatment Monitoring:

Observe the pigeons daily for clinical signs of trichomoniasis and any potential adverse

effects of the treatment.

At specified time points post-treatment (e.g., 3, 7, and 14 days), collect crop/throat swabs

from all pigeons.

Prepare wet mounts and examine them microscopically for the presence and motility of

Trichomonas gallinae.

Record the parasite load for each bird at each time point.

3. Data Analysis:

Calculate the efficacy of the treatment as the percentage of pigeons in the treatment group

that are negative for Trichomonas gallinae at the final time point.

Compare the parasite loads between the treatment and control groups using appropriate

statistical tests (e.g., Mann-Whitney U test).

A successful treatment is defined as the complete elimination of the parasite from the treated

birds[8].

Diagrams
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Caption: Experimental workflow for evaluating carnidazole efficacy.
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Caption: Proposed mechanism of action of carnidazole in T. gallinae.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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